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An In-depth Technical Guide on the Nuclear Spin and Magnetic Moment of Rubidium-85

This technical guide provides a comprehensive overview of the nuclear properties of

Rubidium-85 (⁸⁵Rb), focusing on its nuclear spin and magnetic moment. It is intended for

researchers, scientists, and professionals in drug development who require a detailed

understanding of these fundamental characteristics. The guide outlines the key quantitative

data, details the experimental protocols used for their determination, and provides

visualizations of the underlying physical principles and experimental setups.

Core Nuclear Properties of Rubidium-85
Rubidium-85 is the most abundant stable isotope of rubidium, with a natural abundance of

approximately 72.17%.[1][2][3] Its nucleus possesses intrinsic angular momentum, known as

nuclear spin, which gives rise to a nuclear magnetic dipole moment. These properties are

crucial in a variety of scientific and technical fields, including nuclear magnetic resonance

(NMR), atomic clocks, and quantum computing. The key nuclear properties of ⁸⁵Rb are

summarized in the table below.

Data Presentation: Quantitative Nuclear Data for ⁸⁵Rb
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Property Symbol Value

Natural Abundance 72.17(2)%[1][2]

Nuclear Spin Quantum

Number
I 5/2[1][2][4][5]

Magnetic Dipole Moment µ +1.35306(4) µ_N[1]

Nuclear g-factor g_I_ 0.541224[1]

Gyromagnetic Ratio γ 2.5923 x 10⁷ rad·T⁻¹·s⁻¹[1]

Electric Quadrupole Moment Q +0.276(1) barn[1]

Note: µ_N_ is the nuclear magneton.

Experimental Determination Protocols
The nuclear spin and magnetic moment of Rubidium-85 are determined through high-precision

spectroscopic techniques. The primary methods employed are Optical Pumping and Atomic

Beam Magnetic Resonance (ABMR).

Optical Pumping
Optical pumping is a technique used to redistribute the atomic populations of Zeeman

sublevels within the ground state.[6][7][8] By monitoring the absorption of light through a

rubidium vapor cell, one can detect resonant transitions between these sublevels induced by a

radio-frequency (RF) magnetic field.

Detailed Methodology:

Preparation of Rubidium Vapor: A glass cell containing a small amount of natural rubidium is

heated to produce a low-density atomic vapor.

Light Source and Polarization: Light from a rubidium discharge lamp is passed through an

interference filter to isolate the D1 transition line (λ = 794.8 nm). This light is then passed

through a linear polarizer and a quarter-wave plate to produce circularly polarized photons

(σ⁺ or σ⁻).[7][8]
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Pumping Process: The circularly polarized light is directed through the rubidium vapor cell.

The selection rules for absorption (Δm_F_ = ±1) cause atoms to be excited from the ground

state sublevels to the excited state.[7] Upon spontaneous decay, the atoms are redistributed

among the ground state sublevels. This process continues, effectively "pumping" the atomic

population into the sublevel with the highest or lowest magnetic quantum number (e.g., m_F

= +3 or -3 for the F=3 ground state), rendering the vapor transparent to the pumping light.

Application of Magnetic Fields: A pair of Helmholtz coils is used to apply a weak, uniform,

and precisely known static magnetic field (B₀) across the vapor cell. This field causes the

hyperfine energy levels to split into their Zeeman sublevels. A second set of coils applies a

weaker, oscillating radio-frequency (RF) magnetic field perpendicular to the static field.

Inducing Magnetic Resonance: The frequency of the RF field is swept. When the RF

frequency corresponds to the energy difference between adjacent Zeeman levels (the

Larmor frequency), it induces magnetic dipole transitions, driving atoms out of the pumped

state and back into other sublevels.[4]

Detection: The repopulation of these other sublevels causes the rubidium vapor to become

more opaque to the pumping light. This increased absorption is detected by a photodiode

placed after the cell. The RF frequencies that cause a dip in the transmitted light intensity are

the resonant frequencies.

Data Analysis: By measuring the resonant frequencies at a known magnetic field strength,

the Landé g-factor (g_F_) is determined. The nuclear spin (I) can then be calculated from the

known relationship between the g-factors of the different hyperfine levels.[4][9]

Atomic Beam Magnetic Resonance (ABMR)
The ABMR method, developed by I.I. Rabi, provides highly precise measurements of nuclear

magnetic moments. It involves observing the transitions of atoms in a beam as they pass

through various magnetic fields.

Detailed Methodology:

Atomic Beam Generation: Rubidium-85 is heated in an oven, and the resulting vapor

effuses through a small slit to form a collimated atomic beam in a high-vacuum chamber.
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State Selection (A-Magnet): The beam first passes through a region with a strong,

inhomogeneous magnetic field (the A-magnet). This field exerts a force on the atoms

dependent on their effective magnetic moment, deflecting atoms in different magnetic

substates by different amounts. This acts as a state selector.

Resonance Region (C-Magnet and RF Field): The beam then travels through a region of a

weak, homogeneous static magnetic field (the C-magnet). Here, an oscillating RF magnetic

field is applied perpendicular to the static field. If the frequency of this RF field matches the

transition frequency between two hyperfine states, it can induce a "spin-flip."

State Analysis (B-Magnet): After the resonance region, the beam passes through a second

inhomogeneous magnetic field (the B-magnet), which is similar to the A-magnet. Atoms that

have undergone a transition in the C-region will be deflected differently by the B-magnet

compared to those that did not.

Detection: A detector (such as a hot-wire ionizer) is placed at a specific position to count the

number of atoms arriving. When the RF frequency hits a resonance, the change in the

atoms' trajectory causes a significant change (typically a drop) in the beam intensity at the

detector.

Data Analysis: By precisely measuring the resonant frequencies and the strength of the

magnetic field in the C-region, the energy differences between the hyperfine levels can be

determined. This allows for a very accurate calculation of the nuclear magnetic moment.[10]

Mandatory Visualizations
The following diagrams illustrate the key experimental setup and the physical principles

underlying the measurement of Rubidium-85's nuclear properties.

Fig. 1: Experimental workflow for the optical pumping of Rubidium-85.
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Energy Level Diagram for ⁸⁵Rb Ground State (5²S₁/₂)
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Fig. 2: Zeeman splitting of ⁸⁵Rb ground state hyperfine levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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